N-(2,6-dimethylphenyl)-2-[(4-methylphenyl)thio]acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C17H19NOS/c1-12-7-9-15(10-8-12)20-11-16(19)18-17-13(2)5-4-6-14(17)3/h4-10H,11H2,1-3H3,(H,18,19)
• InChI Key: YCAFDLCDACTCOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NC2=C(C=CC=C2C)C
• Molecular Formula: C17H19NOS
• Molecular Weight: 285.4 g/mol

Description

N-(2,6-dimethylphenyl)-2-[(4-methylphenyl)thio]acetamide, also known as DMPT, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

The exact mechanism of action of N-(2,6-dimethylphenyl)-2-[(4-methylphenyl)thio]acetamide is not fully understood, but it is believed to act as a modulator of ion channels and neurotransmitter release. It may also affect cellular signaling pathways and gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of ion channels, and the activation of certain signaling pathways. It has also been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

N-(2,6-dimethylphenyl)-2-[(4-methylphenyl)thio]acetamide has several advantages for use in lab experiments, including its ability to modulate neurotransmitter release and ion channel function, and its potential therapeutic applications. However, it also has limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are several potential future directions for research on N-(2,6-dimethylphenyl)-2-[(4-methylphenyl)thio]acetamide, including further investigation of its mechanism of action, its potential therapeutic applications, and its use in the development of new drugs and treatments. Other areas of research could include studies of its effects on different cell types and in different disease models, as well as investigations into its potential use as a tool for studying cellular signaling pathways and gene expression.

Synthesis Methods

N-(2,6-dimethylphenyl)-2-[(4-methylphenyl)thio]acetamide can be synthesized through a variety of methods, including the reaction of 2,6-dimethylaniline with 4-methylbenzenethiol in the presence of acetic anhydride and a catalyst. Other methods involve the use of different reagents and solvents, and the choice of method can affect the yield and purity of the final product.

Scientific Research Applications

N-(2,6-dimethylphenyl)-2-[(4-methylphenyl)thio]acetamide has been used in a variety of scientific research applications, including studies of neurotransmitter release, ion channel function, and cellular signaling pathways. It has also been investigated for its potential as a therapeutic agent for various neurological and psychiatric disorders.